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Cat. No.: B091294 Get Quote

An In-depth Technical Guide to Bis(cyanopropyl)dichlorosilane

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(cyanopropyl)dichlorosilane is a bifunctional organosilane molecule of interest in

materials science and as a potential precursor in the development of advanced materials. Its

structure, featuring two cyanopropyl groups and two reactive chlorine atoms attached to a

central silicon atom, allows for a variety of chemical transformations. The cyano groups offer

polarity and potential for further functionalization, while the dichlorosilyl group enables

hydrolysis, condensation, and substitution reactions. This technical guide provides a

comprehensive overview of the molecular structure, physicochemical properties, a detailed

experimental protocol for its synthesis, and a discussion of its potential applications, particularly

in the context of drug delivery systems.

Molecular Structure and Properties
Bis(cyanopropyl)dichlorosilane, with the chemical formula C₈H₁₂Cl₂N₂Si, possesses a

tetrahedral geometry around the central silicon atom. The two chlorines and the carbon atoms

of the two cyanopropyl chains are bonded to the silicon.
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The known physicochemical properties of bis(cyanopropyl)dichlorosilane are summarized in

the table below. These properties are crucial for its handling, storage, and application in various

chemical processes.

Property Value Reference

Molecular Formula C₈H₁₂Cl₂N₂Si

Molecular Weight 235.19 g/mol

CAS Number 1071-17-6

Appearance Colorless to pale yellow liquid

Boiling Point 173-177 °C at 1 mmHg [1][2]

Density 1.166 g/cm³ at 25 °C [2]

Refractive Index 1.4799 at 20 °C [1][2]

Flash Point 95 °C [2]

Hydrolytic Sensitivity
Reacts rapidly with moisture

and protic solvents

Spectroscopic and Structural Data
Detailed spectroscopic and structural data for bis(cyanopropyl)dichlorosilane are not

extensively reported in publicly available literature. However, based on the known structure, the

following characteristic spectroscopic features would be expected:
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Spectroscopic Data (Expected) Characteristic Features

¹H NMR

Resonances corresponding to the propyl chain

protons (-CH₂-CH₂-CH₂-CN), with distinct

chemical shifts for the protons alpha, beta, and

gamma to the silicon atom and the cyano group.

¹³C NMR
Signals for the three unique carbon atoms of the

propyl chain and the carbon of the nitrile group.

FT-IR

A characteristic sharp absorption band for the

nitrile (C≡N) stretching vibration around 2240-

2260 cm⁻¹. Bands corresponding to C-H

stretching, Si-C stretching, and Si-Cl stretching

would also be present.

Mass Spectrometry

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns, including the loss of chlorine atoms

and cyanopropyl groups. The isotopic pattern for

two chlorine atoms would be observable.

Structural Parameters (Estimated) Value Range

Si-Cl Bond Length 2.03 - 2.05 Å

Si-C Bond Length 1.84 - 1.86 Å

Cl-Si-Cl Bond Angle ~109.5°

C-Si-C Bond Angle ~109.5°

Synthesis of Bis(cyanopropyl)dichlorosilane
The primary method for the synthesis of bis(cyanopropyl)dichlorosilane is the hydrosilylation

of allyl cyanide with dichlorosilane.[3][4] This reaction involves the addition of the Si-H bond of

dichlorosilane across the carbon-carbon double bond of allyl cyanide, typically catalyzed by a

platinum-based catalyst.
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Experimental Protocol: Hydrosilylation of Allyl Cyanide
The following is a generalized experimental protocol based on similar hydrosilylation reactions.

[3]

Materials:

Dichlorosilane (H₂SiCl₂)

Allyl cyanide (CH₂=CHCH₂CN)

Hexachloroplatinic acid solution (Speier's catalyst) or Karstedt's catalyst in a suitable solvent

(e.g., isopropanol)

Anhydrous toluene (or other suitable inert solvent)

Inert gas (Argon or Nitrogen)

Equipment:

Three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a

dropping funnel.

Inert gas supply line.

Heating mantle.

Distillation apparatus for purification.

Procedure:

The reaction apparatus is thoroughly dried and assembled under an inert atmosphere.

A solution of allyl cyanide in anhydrous toluene is charged into the reaction flask.

A catalytic amount of the platinum catalyst is added to the flask.

The mixture is heated to a gentle reflux.
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Dichlorosilane is added dropwise to the refluxing mixture from the dropping funnel over a

period of 1-2 hours.

After the addition is complete, the reaction mixture is maintained at reflux for an additional 2-

4 hours to ensure complete reaction.

The reaction progress can be monitored by FT-IR spectroscopy by observing the

disappearance of the Si-H stretching band.

After cooling to room temperature, the solvent is removed under reduced pressure.

The crude product is purified by vacuum distillation to yield pure

bis(cyanopropyl)dichlorosilane.

Applications in Drug Development
While direct applications of bis(cyanopropyl)dichlorosilane in drug development are not

widely documented, its chemical nature suggests potential as a precursor or building block in

the synthesis of drug delivery systems. Organosilanes are increasingly utilized in

pharmaceutical and biomedical applications due to their biocompatibility and tunable

properties.[5]

The cyano groups in bis(cyanopropyl)dichlorosilane can be hydrolyzed to carboxylic acids or

reduced to amines, providing functional handles for the attachment of drug molecules, targeting

ligands, or hydrophilic polymers like polyethylene glycol (PEG). The dichlorosilyl group can be

hydrolyzed to form silanols, which can then undergo condensation to form polysiloxane

networks. This allows for the creation of silica-based nanoparticles or coatings for drug delivery

vehicles.

The polarity imparted by the cyano groups could also be advantageous in modulating the

solubility and release characteristics of encapsulated drugs.

Visualizations
Molecular Structure of Bis(cyanopropyl)dichlorosilane
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Caption: Molecular structure of bis(cyanopropyl)dichlorosilane.

Synthesis Workflow
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Caption: General workflow for the synthesis of bis(cyanopropyl)dichlorosilane.

Safety and Handling
Bis(cyanopropyl)dichlorosilane is a reactive chemical and should be handled with

appropriate safety precautions in a well-ventilated fume hood. It is sensitive to moisture and will

react with water and other protic solvents to release hydrogen chloride gas, which is corrosive

and toxic. Personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn at all times.

Conclusion
Bis(cyanopropyl)dichlorosilane is a valuable bifunctional organosilane with potential

applications in materials science and as a precursor for more complex molecules. This guide

has provided an overview of its known properties, a detailed synthesis protocol, and a
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perspective on its potential utility in drug development. Further research into the specific

properties and applications of this compound is warranted to fully explore its capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b091294?utm_src=pdf-custom-synthesis
https://www.researchgate.net/profile/Barry_Arkles/publication/333000984_Silicon_Compounds_Register_and_Review_3rd_edition/links/5ced8588a6fdcc18c8e965ff/Silicon-Compounds-Register-and-Review-3rd-edition.pdf
https://www.gelest.com/product/SIB1057.0/
https://files.core.ac.uk/download/572161015.pdf
https://www.researchgate.net/publication/337378693_Investigations_on_the_Hydrosilylation_of_Allyl_Cyanide_Synthesis_and_Characterization_of_Cyanopropyl-Functionalized_Silicones
https://pmc.ncbi.nlm.nih.gov/articles/PMC10255420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10255420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10255420/
https://www.benchchem.com/product/b091294#bis-cyanopropyl-dichlorosilane-molecular-structure-and-properties
https://www.benchchem.com/product/b091294#bis-cyanopropyl-dichlorosilane-molecular-structure-and-properties
https://www.benchchem.com/product/b091294#bis-cyanopropyl-dichlorosilane-molecular-structure-and-properties
https://www.benchchem.com/product/b091294#bis-cyanopropyl-dichlorosilane-molecular-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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